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Compound of Interest

Compound Name: 5-Methoxy-2-methylphenol

Cat. No.: B1589295

For Immediate Release: A Senior Application Scientist's In-depth Guide

This document provides a detailed technical overview of 5-Methoxy-2-methylphenol (CAS
No. 20734-74-1), a substituted phenol of interest to researchers and professionals in drug
development and chemical synthesis. This guide delineates its chemical identity, structural
characteristics, and critical safety protocols, offering a foundational resource for its application
in a laboratory setting.

Section 1: Chemical Identity and Molecular
Structure

5-Methoxy-2-methylphenol is an aromatic organic compound featuring both a hydroxyl and a
methoxy group attached to a toluene backbone. Understanding its precise identity is crucial for
experimental design and interpretation.

Nomenclature and Identification

The compound is identified by several synonyms, reflecting different systematic naming
conventions. Its unique CAS Registry Number is the most reliable identifier.

o Systematic IUPAC Name: 5-methoxy-2-methylphenol[1]

o CAS Registry Number: 20734-74-1[1]
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e Molecular Formula: CsH1002[1][2]

e Molecular Weight: 138.16 g/mol [1][2]

A comprehensive list of synonyms and identifiers is provided in the table below for cross-
referencing purposes.

Table 1: Synonyms and Identifiers for 5-Methoxy-2-methylphenol

Identifier Type Value

CAS Number 20734-74-1

IUPAC Name 5-methoxy-2-methylphenol
Other Synonyms Phenol, 5-methoxy-2-methyl-[1]

0-Cresol, 5-methoxy-[1]

3-Methoxy-6-methylphenol[1]

2-Hydroxy-4-methoxy-1-methylbenzene[1]

InChl=1S/C8H1002/c1-6-3-4-7(10-2)5-8(6)9/h3-

InChl
5,9H,1-2H3[1][2]
InChIKey QXIOWYFFTWXSHE-UHFFFAOYSA-N[1][2]
SMILES CC1=C(C=C(C=C1)0C)OI[1][2]
EC Number 959-899-1[1]
FDA UNII GF9UJ4G65C[1]

Structural Representation

The molecular structure dictates the compound's chemical reactivity and physical properties.
The arrangement of the methyl, hydroxyl, and methoxy groups on the benzene ring influences
its electronic and steric characteristics.

Caption: Molecular Structure of 5-Methoxy-2-methylphenol
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Section 2: Physicochemical Properties

While extensive experimental data for 5-Methoxy-2-methylphenol is not as widely published
as for its isomers, computational and predicted properties provide valuable insights for handling
and experimental planning.

Table 2: Computed Physicochemical Properties

Property Value Source
Molecular Weight 138.16 g/mol PubChem[1]
XLogP3 2.1 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 138.068079557 Da PubChem|[1]
Topological Polar Surface Area  29.5 A2 PubChem[1]

Note: These properties are computationally derived and should be used as estimates.

Section 3: Applications in Research and
Development

Substituted phenols are a critical class of intermediates in organic synthesis. While specific,
large-scale applications for 5-Methoxy-2-methylphenol are not broadly documented, its
structural motifs are present in various biologically active molecules. Its isomeric counterpart, 2-
Methoxy-5-methylphenol (Isocreosol), is noted for its use as an intermediate for
pharmaceuticals.[3][4] This suggests that 5-Methoxy-2-methylphenol holds potential as a
building block in medicinal chemistry and materials science.

Potential research applications include:
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» Scaffold for Drug Discovery: The phenol and methoxy groups offer reactive sites for
derivatization, enabling the synthesis of libraries of compounds for screening against
biological targets. The overall structure can serve as a fragment for fragment-based drug
design.

o Synthesis of Complex Molecules: It can act as a precursor for more complex molecular
architectures, including natural product analogs and novel therapeutic agents.

o Antioxidant Research: Phenolic compounds are well-known for their antioxidant properties.
Research could explore the radical-scavenging capabilities of 5-Methoxy-2-methylphenol
and its derivatives.

Section 4: Safety, Handling, and Hazard
Management

Adherence to strict safety protocols is mandatory when handling 5-Methoxy-2-methylphenol.
The compound is classified as hazardous under the Globally Harmonized System (GHS).

GHS Hazard Classification

» Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]
o Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1]
e Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]

o Specific Target Organ Toxicity, Single Exposure (Category 3): H335 - May cause respiratory
irritation.[1]

Table 3: GHS Hazard Information
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute toxicity, ) H302: Harmful if
GHSO07 Warning
oral swallowed
Skin
S ) H315: Causes
corrosion/irritatio 2 GHSO07 Warning o
skin irritation
n
Serious eye H319: Causes
damage/eye 2A GHSO07 Warning serious eye
irritation irritation
Specific target H335: May
organ toxicity — 3 GHSO07 Warning cause respiratory

single exposure

irritation

Recommended Handling and Personal Protective
Equipment (PPE)

A systematic approach to safety is essential to minimize exposure and risk. The following
workflow outlines the necessary precautions.
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Preparation

[Conduct Risk AssessmenD

Y

[Review Safety Data Sheet (SDS))

Personal Protectiv‘; Equipment (PPE)

Wear Nitrile Gloves
[Wear Safety Goggles / Face ShieIcD
Wear Lab Coat

Handling Protocol

Handle in a Fume Hood
Avoid Skin and Eye Contact

[Avoid Inhalation of Dust/Vaporsj

[Wash Hands Thoroughly After Handlinga

Emergencvarocedures

[Eye Contact: Rinse with water for 15 minsj

[Skin Contact: Wash with soap and wateD

Enhalation: Move to fresh aiD

Engestion: Seek immediate medical attentior)

Click to download full resolution via product page

Caption: Recommended Safety Workflow for Handling 5-Methoxy-2-methylphenol
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First-Aid Measures

 In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes. If
skin irritation persists, consult a physician.[5]

 In case of eye contact: Rinse immediately with plenty of water, including under the eyelids,
for at least 15 minutes. Seek medical attention.[5]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. If
symptoms occur, seek medical attention.[5]

« If swallowed: Call a poison control center or doctor immediately if you feel unwell.[5]

Always consult the material's specific Safety Data Sheet (SDS) before use for complete and
detailed safety information.

Section 5: Conclusion

5-Methoxy-2-methylphenol is a valuable chemical intermediate with significant potential for
application in drug discovery and chemical synthesis. Its well-defined structure and reactive
functional groups make it an attractive starting material for creating novel molecules. A
thorough understanding of its chemical identity, coupled with stringent adherence to safety and
handling protocols, is paramount for its effective and safe utilization in a research and
development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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